Cas no 1171383-65-5 (3-methyl-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide)

• Product Name: 3-methyl-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide
• CAS No: 1171383-65-5
• MF: C₁₅H₁₈N₄O
• MW: 270.329622745514
• CID: 6430686
• PubChem ID: 44118011
• Update Time: 2025-08-04

3-methyl-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide
• 3-methyl-N-[2-[(6-methylpyridazin-3-yl)amino]ethyl]benzamide
• F5600-0012
• AKOS024515226
• 1171383-65-5
• 3-methyl-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)benzamide
• 3-methyl-N-{2-[(6-methylpyridazin-3-yl)amino]ethyl}benzamide

• Inchi： 1S/C15H18N4O/c1-11-4-3-5-13(10-11)15(20)17-9-8-16-14-7-6-12(2)18-19-14/h3-7,10H,8-9H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key： LDGYITYGJMKJGZ-UHFFFAOYSA-N
• SMILES： C(NCCNC1=NN=C(C)C=C1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 270.14806121g/mol
• Monoisotopic Mass: 270.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methyl-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide

Professional Introduction to Compound with CAS No. 1171383-65-5 and Product Name: 3-methyl-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide

The compound with CAS No. 1171383-65-5 and the product name 3-methyl-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The molecular framework of this benzamide derivative incorporates a 6-methylpyridazine moiety, which is a key pharmacophore known for its role in modulating biological pathways. The presence of an aminoethyl side chain further enhances its versatility, allowing for diverse interactions with biological targets.

Recent studies have highlighted the importance of benzamide derivatives in the development of novel therapeutic agents. These compounds have shown promise in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The specific configuration of 3-methyl-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide, with its optimized substitution pattern, positions it as a compelling candidate for further investigation. The 6-methylpyridazine ring is particularly noteworthy, as it has been implicated in the binding affinity and efficacy of several bioactive molecules. This moiety's ability to engage with specific protein targets makes it a valuable component in the design of targeted therapies.

The aminoethyl substituent in the compound contributes to its solubility and bioavailability, which are critical factors in drug development. This feature ensures that the compound can be effectively delivered to target tissues, thereby enhancing its therapeutic potential. Moreover, the structural flexibility provided by the aminoethyl chain allows for modifications that can fine-tune the compound's pharmacokinetic properties. Such attributes make this benzamide derivative an attractive scaffold for medicinal chemists seeking to develop next-generation drugs.

In the realm of drug discovery, computational modeling and high-throughput screening have been instrumental in identifying promising candidates like 3-methyl-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide. Advanced computational techniques have enabled researchers to predict the compound's interactions with biological targets with remarkable accuracy. These predictions are often validated through experimental studies, which further solidify the compound's potential as a therapeutic agent. The integration of computational biology with traditional experimental methods has accelerated the drug discovery process, bringing compounds like this one closer to clinical application.

One of the most exciting aspects of this compound is its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. By targeting key inflammatory mediators, compounds like 3-methyl-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide could offer novel therapeutic strategies. Preclinical studies have demonstrated that benzamide derivatives can inhibit inflammatory responses by modulating signaling pathways such as NF-κB and MAPK. These findings suggest that this compound may have broad applications in treating inflammatory conditions.

The development of targeted therapies has been revolutionized by the advent of personalized medicine. Compounds like 3-methyl-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide exemplify this trend by offering tailored solutions for specific disease states. By understanding the genetic and molecular profiles of patients, clinicians can select drugs that are most likely to be effective for individual cases. This approach not only improves treatment outcomes but also reduces side effects associated with off-target interactions. The versatility of benzamide derivatives makes them well-suited for personalized medicine strategies.

Another area where this compound shows promise is in oncology research. Cancer is a complex disease characterized by uncontrolled cell growth and metastasis. Targeting specific molecular pathways has emerged as a key strategy in cancer therapy. The 6-methylpyridazine moiety in 3-methyl-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide has been identified as a potential inhibitor of kinases involved in cancer progression. Preclinical studies have indicated that benzamide derivatives can disrupt tumor growth by inhibiting these kinases. These findings underscore the importance of continued research into this class of compounds.

The synthesis and optimization of 3-methyl-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzamide represent a testament to the advancements in synthetic chemistry and medicinal chemistry. Modern synthetic methods have enabled researchers to construct complex molecular architectures with high precision and efficiency. These methods include transition-metal-catalyzed reactions, asymmetric synthesis, and combinatorial chemistry techniques. Such innovations have not only facilitated the preparation of this compound but also provided insights into its structural features that contribute to its bioactivity.

The future prospects for 3-methyl-N-{2-(6-methylpyridazin-3-yl)aminoethy]benzamide are promising, given its unique structural features and potential applications across multiple therapeutic areas. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between academic researchers and industry scientists will be crucial in translating preclinical findings into clinical reality. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in modern medicine.